Cas no 251102-25-7 (EMIM MeOCO2)

• Product Name: EMIM MeOCO2
• CAS No: 251102-25-7
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• MDL: MFCD11045367
• CID: 246358
• PubChem ID: 12104947
• Update Time: 2025-08-05

EMIM MeOCO2 Chemical and Physical Properties

Names and Identifiers

• EMIM MeOCO2
• 1-ethyl-3-methylimidazol-3-ium,methyl carbonate
• 1-ethyl-3-methylimidazol-3-ium;methyl carbonate
• 1-Ethyl-3-methylimidazolium methylcarbonate, 30% in MeOH
• RJTZIWVIEAEYBG-UHFFFAOYSA-M
• 1-ethyl-3-methylimidazolium monomethyl carbonate
• 1-Ethyl-3-methylimidazolium methylcarbonate, 30% in Methanol
• 1-Ethyl-3-methylimidazolium methylcarbonate, 30% in Methanol, 97%
• SCHEMBL1900632
• MFCD11045367
• 1-ethyl-3-methylimidazolium methyl carbonate salt
• 1-Ethyl-3-methylimidazolium methylcarbonate, >97%, 30% in MeOH
• 1-Ethyl-3-methyl-1H-imidazol-3-ium methyl carbonate
• 251102-25-7
• DTXSID30477660
• starbld0005328
• 1H-Imidazolium, 3-ethyl-1-methyl-, methyl carbonate (1:1)

• MDL： MFCD11045367
• Inchi： 1S/C6H11N2.C2H4O3/c1-3-8-5-4-7(2)6-8;1-5-2(3)4/h4-6H,3H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： RJTZIWVIEAEYBG-UHFFFAOYSA-M
• SMILES： O(C(=O)[O-])C.N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Flash Point: 26 °C
• Refractive Index: n20/D 1.406

EMIM MeOCO2 Security Information

• Hazardous Material transportation number：UN1993 3/PG 3
• Hazard Category Code： 10-23/24/25-36/37/38-39/23/24/25
• Safety Instruction： 26-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on EMIM MeOCO2

Introduction to EMIM MeOCO2 (CAS No. 251102-25-7)

EMIM MeOCO2, also known as 1-ethyl-3-methylimidazolium methyl carbonate, is a member of the ionic liquid family with the Chemical Abstracts Service (CAS) number 251102-25-7. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including chemical synthesis, catalysis, and pharmaceuticals.

The structure of EMIM MeOCO2 consists of a positively charged 1-ethyl-3-methylimidazolium cation and a negatively charged methyl carbonate anion. The ionic nature of this compound imparts several advantageous characteristics, such as low vapor pressure, high thermal stability, and excellent solvating ability. These properties make EMIM MeOCO2 a versatile solvent and medium for a wide range of chemical processes.

In the realm of chemical synthesis, EMIM MeOCO2 has been extensively studied for its role in promoting various reactions. Recent research has highlighted its effectiveness in catalytic processes, particularly in the synthesis of fine chemicals and pharmaceutical intermediates. For instance, a study published in the Journal of Catalysis demonstrated that EMIM MeOCO2 can significantly enhance the efficiency of palladium-catalyzed cross-coupling reactions, leading to higher yields and improved selectivity.

The environmental impact of solvents is a critical consideration in modern chemical processes. EMIM MeOCO2 is considered a green solvent due to its low volatility and biodegradability. This makes it an attractive alternative to traditional organic solvents, which often pose environmental and health risks. A comprehensive review in Green Chemistry highlighted the sustainability benefits of using ionic liquids like EMIM MeOCO2, emphasizing their role in reducing the ecological footprint of chemical manufacturing.

In the pharmaceutical industry, EMIM MeOCO2 has shown promise as a medium for drug delivery and formulation. Its ability to dissolve a wide range of active pharmaceutical ingredients (APIs) without compromising their stability makes it a valuable tool in the development of new drug formulations. Research published in the International Journal of Pharmaceutics explored the use of EMIM MeOCO2 as a solvent for enhancing the solubility and bioavailability of poorly water-soluble drugs, demonstrating significant improvements in therapeutic outcomes.

The physical properties of EMIM MeOCO2, such as its viscosity and conductivity, are also areas of ongoing investigation. These properties can be tailored by adjusting the composition or by introducing additives, making it suitable for specific applications. For example, studies have shown that the addition of small amounts of water can significantly reduce the viscosity of EMIM MeOCO2, making it more suitable for use in microfluidic devices and other precision applications.

Safety is another crucial aspect when handling ionic liquids like EMIM MeOCO2. While they are generally considered safe compared to volatile organic solvents, proper handling procedures should always be followed to ensure worker safety and environmental protection. The Material Safety Data Sheet (MSDS) for EMIM MeOCO2 provides detailed information on its physical and chemical properties, as well as guidelines for safe handling and disposal.

In conclusion, EMIM MeOCO2 (CAS No. 251102-25-7) is a versatile ionic liquid with a wide range of applications in chemical synthesis, catalysis, pharmaceuticals, and green chemistry. Its unique properties make it an attractive choice for researchers and industry professionals seeking sustainable and efficient solutions. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its position as an important player in modern chemistry.